Cas no 2411242-48-1 (2-Chloro-N-[4-(2,5-dimethylpyrrol-1-yl)cyclohexyl]acetamide)

• Product Name: 2-Chloro-N-[4-(2,5-dimethylpyrrol-1-yl)cyclohexyl]acetamide
• CAS No: 2411242-48-1
• MF: C₁₄H₂₁ClN₂O
• MW: 268.782342672348
• CID: 6348402
• PubChem ID: 146085985
• Update Time: 2025-05-19

2-Chloro-N-[4-(2,5-dimethylpyrrol-1-yl)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[4-(2,5-dimethyl-1H-pyrrol-1-yl)cyclohexyl]acetamide
• 2411242-48-1
• 2-Chloro-N-[4-(2,5-dimethylpyrrol-1-yl)cyclohexyl]acetamide
• Z1562148896
• EN300-7478870

• Inchi： 1S/C14H21ClN2O/c1-10-3-4-11(2)17(10)13-7-5-12(6-8-13)16-14(18)9-15/h3-4,12-13H,5-9H2,1-2H3,(H,16,18)
• InChI Key： NXJYPZIUVSXFFJ-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCC(CC1)N1C(C)=CC=C1C)=O

Computed Properties

• Exact Mass: 268.1342410g/mol
• Monoisotopic Mass: 268.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34Ų

Additional information on 2-Chloro-N-[4-(2,5-dimethylpyrrol-1-yl)cyclohexyl]acetamide

Comprehensive Overview of 2-Chloro-N-[4-(2,5-dimethylpyrrol-1-yl)cyclohexyl]acetamide (CAS No. 2411242-48-1)

2-Chloro-N-[4-(2,5-dimethylpyrrol-1-yl)cyclohexyl]acetamide (CAS No. 2411242-48-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a chloroacetamide moiety with a 2,5-dimethylpyrrole-substituted cyclohexyl group. Its molecular complexity makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in 2-Chloro-N-[4-(2,5-dimethylpyrrol-1-yl)cyclohexyl]acetamide is driven by its potential role in modulating biological pathways. Researchers are actively exploring its derivatives for their ability to interact with enzymes and receptors, which could lead to breakthroughs in treating metabolic disorders and infectious diseases. The compound's pyrrole ring is particularly noteworthy, as this heterocycle is a common motif in many FDA-approved drugs, underscoring its pharmacological relevance.

From a synthetic chemistry perspective, CAS No. 2411242-48-1 offers versatile reactivity. The chloroacetamide group can undergo nucleophilic substitution reactions, enabling the attachment of various functional groups. Meanwhile, the 2,5-dimethylpyrrole unit provides stability and influences the compound's electronic properties, which are critical for optimizing drug-like characteristics such as solubility and bioavailability.

Recent trends in medicinal chemistry highlight the demand for novel heterocyclic compounds, and 2-Chloro-N-[4-(2,5-dimethylpyrrol-1-yl)cyclohexyl]acetamide fits this niche perfectly. Its structural features align with current research priorities, such as targeting protein-protein interactions and allosteric binding sites. These applications are frequently searched in academic and industrial databases, reflecting the compound's relevance in cutting-edge science.

In agrochemical applications, derivatives of CAS No. 2411242-48-1 are being investigated for their potential as eco-friendly pesticides. The dimethylpyrrole component may contribute to selective toxicity against pests while minimizing environmental impact—a key concern in modern agriculture. This aligns with global trends toward sustainable farming practices and reduced chemical residues in food products.

Quality control and scalability are critical factors for 2-Chloro-N-[4-(2,5-dimethylpyrrol-1-yl)cyclohexyl]acetamide in industrial settings. Advanced analytical techniques like HPLC and LC-MS are employed to ensure high purity, which is essential for reproducible research outcomes. Suppliers often provide detailed certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical and agrochemical clients.

The market for specialty chemicals like CAS No. 2411242-48-1 is expanding, driven by increased R&D investments in life sciences. Patent landscapes indicate growing intellectual property activity around similar acetamide derivatives, suggesting competitive commercial potential. Researchers and procurement specialists frequently search for "high-purity 2,5-dimethylpyrrole derivatives" or "custom chloroacetamide synthesis," highlighting the demand for tailored solutions.

For laboratories working with 2-Chloro-N-[4-(2,5-dimethylpyrrol-1-yl)cyclohexyl]acetamide, proper handling and storage are paramount. While not classified as hazardous under standard regulations, it should be stored in airtight containers under inert conditions to maintain stability. Material Safety Data Sheets (MSDS) provide essential guidance for safe laboratory practices.

Future research directions for CAS No. 2411242-48-1 may include computational modeling to predict its metabolic pathways or hybrid molecule development. Such studies could unlock new therapeutic or agricultural applications, further solidifying its position as a valuable building block in synthetic chemistry.